Cas no 329226-32-6 (6-Methyl-2-[(4-methylbenzyl)sulfanyl]-4(3H)-pyrimidinone)

• Product Name: 6-Methyl-2-[(4-methylbenzyl)sulfanyl]-4(3H)-pyrimidinone
• CAS No: 329226-32-6
• MF: C₁₃H₁₄N₂OS
• MW: 246.328061580658
• MDL: MFCD02186902
• CID: 2193057
• Update Time: 2025-10-23

6-Methyl-2-[(4-methylbenzyl)sulfanyl]-4(3H)-pyrimidinone Chemical and Physical Properties

Names and Identifiers

• 4(3H)-pyrimidinone, 6-methyl-2-[[(4-methylphenyl)methyl]thio]-
• 6-methyl-2-{[(4-methylphenyl)methyl]sulfanyl}-3,4-dihydropyrimidin-4-one
• 6-methyl-2-[(4-methylbenzyl)sulfanyl]-4(3H)-pyrimidinone
• STK863348
• ST50189352
• 6-methyl-2-[(4-methylbenzyl)sulfanyl]pyrimidin-4-ol
• 6-methyl-2-[(4-methylphenyl)methylthio]-3-hydropyrimidin-4-one
• 6-Methyl-2-[(4-methylbenzyl)sulfanyl]-4(3H)-pyrimidinone

• MDL： MFCD02186902
• Inchi： 1S/C13H14N2OS/c1-9-3-5-11(6-4-9)8-17-13-14-10(2)7-12(16)15-13/h3-7H,8H2,1-2H3,(H,14,15,16)
• InChI Key： PQWDRHSDZGPZMY-UHFFFAOYSA-N
• SMILES： S(C1=NC(C)=CC(N1)=O)CC1C=CC(C)=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 354
• Topological Polar Surface Area: 66.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioethers Aryl thioethers

Additional information on 6-Methyl-2-[(4-methylbenzyl)sulfanyl]-4(3H)-pyrimidinone

Comprehensive Overview of 6-Methyl-2-[(4-methylbenzyl)sulfanyl]-4(3H)-pyrimidinone (CAS No. 329226-32-6)

6-Methyl-2-[(4-methylbenzyl)sulfanyl]-4(3H)-pyrimidinone, with the CAS number 329226-32-6, is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound belongs to the pyrimidinone family, a class of heterocyclic compounds known for their diverse biological activities. The presence of a methylbenzylsulfanyl moiety enhances its potential applications in drug discovery and development. Researchers are particularly interested in its structural versatility, which allows for modifications to optimize pharmacokinetic properties.

In recent years, the demand for novel pyrimidinone derivatives has surged due to their relevance in targeting various enzymatic pathways. 6-Methyl-2-[(4-methylbenzyl)sulfanyl]-4(3H)-pyrimidinone is often explored for its potential as a kinase inhibitor, a hot topic in oncology and autoimmune disease research. Its mechanism of action involves interfering with signal transduction pathways, making it a candidate for therapeutic interventions. The compound's sulfanyl group also contributes to its stability and bioavailability, critical factors in drug design.

The synthesis of CAS 329226-32-6 typically involves multi-step organic reactions, including condensation and substitution processes. Advanced techniques such as HPLC purification and NMR spectroscopy are employed to ensure high purity and structural confirmation. This rigorous quality control aligns with the pharmaceutical industry's standards, where impurities can significantly impact efficacy and safety. The compound's molecular weight and solubility profile are also key parameters evaluated during preclinical studies.

From an industrial perspective, 6-Methyl-2-[(4-methylbenzyl)sulfanyl]-4(3H)-pyrimidinone is often discussed in the context of green chemistry and sustainable synthesis. Researchers are increasingly focusing on reducing waste and energy consumption during production, aligning with global environmental goals. The compound's potential as a building block for more complex molecules further underscores its value in medicinal chemistry.

In the realm of computational chemistry, CAS 329226-32-6 has been subjected to molecular docking studies to predict its interactions with biological targets. These simulations help identify promising candidates before costly laboratory experiments. The rise of AI-driven drug discovery has also spotlighted such compounds, as machine learning models can analyze vast datasets to predict their bioactivity and toxicity profiles.

Another area of interest is the compound's potential role in antiviral research, particularly in the wake of global health crises. Pyrimidinone derivatives have shown activity against viral proteases, making them a focus for developing broad-spectrum therapeutics. While 6-Methyl-2-[(4-methylbenzyl)sulfanyl]-4(3H)-pyrimidinone is not yet a household name, its structural features position it as a promising candidate for future investigations.

For researchers sourcing this compound, it is essential to verify suppliers' credentials and ensure compliance with Good Laboratory Practices (GLP). The market offers both custom synthesis and bulk procurement options, catering to diverse project needs. Additionally, proper storage conditions—such as protection from light and moisture—are crucial to maintain the compound's integrity over time.

In summary, 6-Methyl-2-[(4-methylbenzyl)sulfanyl]-4(3H)-pyrimidinone (CAS 329226-32-6) represents a fascinating intersection of chemistry and biology. Its applications span from drug development to material science, reflecting the compound's adaptability. As scientific advancements continue, this pyrimidinone derivative is poised to play a pivotal role in addressing unmet medical and industrial challenges.